Cas no 139722-74-0 (1-Piperazinebutanamine, 4-[6-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: 1-Piperazinebutanamine, 4-[6-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 139722-74-0
• MF: C₁₄H₂₁F₃N₄
• MW: 302.338553190231
• CID: 1280148
• Update Time: 2024-08-03

1-Piperazinebutanamine, 4-[6-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanamine, 4-[6-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C14H21F3N4/c15-14(16,17)12-4-3-5-13(19-12)21-10-8-20(9-11-21)7-2-1-6-18/h3-5H,1-2,6-11,18H2
• InChI Key： FXIBOUSQIGZPAV-UHFFFAOYSA-N
• SMILES： N1(CCCCN)CCN(C2=NC(C(F)(F)F)=CC=C2)CC1

Computed Properties

• Exact Mass: 302.17203

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 394.3±42.0 °C(Predicted)
• PSA: 45.39
• pka: 10.56±0.10(Predicted)